Cas no 112904-78-6 (5-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 5-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 112904-78-6
• MF: C₁₁H₁₂O₄
• MW: 208.2106
• MDL: MFCD18711521
• CID: 4524578
• PubChem ID: 11117257
• Update Time: 2025-11-01

5-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methoxychroman-3-carboxylic Acid
• 5-methoxy-3,4-dihydro-2H-chromene-3-carboxylic acid
• 5-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• MFCD18711521
• CS-0150507
• 112904-78-6
• 5-methoxychroman-3-carboxylicAcid
• SCHEMBL8124168
• AKOS022649305
• BS-14393
• SCHEMBL8489616
• EN300-210177
• XMGAJGALUQJCQE-UHFFFAOYSA-N

• MDL： MFCD18711521
• Inchi： 1S/C11H12O4/c1-14-9-3-2-4-10-8(9)5-7(6-15-10)11(12)13/h2-4,7H,5-6H2,1H3,(H,12,13)
• InChI Key： XMGAJGALUQJCQE-UHFFFAOYSA-N
• SMILES： C1C=CC(OC)=C2CC(C(O)=O)COC=12

Computed Properties

• Exact Mass: 208.07355886 g/mol
• Monoisotopic Mass: 208.07355886 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8
• Molecular Weight: 208.21

5-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 5-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Introduction to 5-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 112904-78-6) and Its Emerging Applications in Chemical Biology

5-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 112904-78-6, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. This compound belongs to the benzopyran class, a scaffold widely recognized for its biological activity and pharmacological potential. The presence of a methoxy group at the 5-position and a carboxylic acid moiety at the 3-position introduces unique electronic and steric properties, making it a versatile building block for medicinal chemistry investigations.

The benzopyran core is a prominent motif in natural products and pharmaceuticals, with derivatives exhibiting diverse biological functions, including anti-inflammatory, antimicrobial, and anticancer activities. The specific substitution pattern of 5-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid positions it as a promising candidate for further structural optimization and functional exploration. Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the pharmacokinetic profiles and target interactions of such compounds, accelerating the discovery of novel therapeutic agents.

In recent years, 5-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid has been investigated for its potential role in modulating key biological pathways. For instance, studies suggest that derivatives of this compound may interact with enzymes involved in metabolic regulation, offering insights into the development of treatments for metabolic disorders. Additionally, its benzopyran scaffold is known to exhibit binding affinity toward certain transcription factors, which could be exploited for applications in oncology research. The carboxylic acid functionality further enhances its utility as a precursor for amide bond formation, facilitating the synthesis of more complex molecules with tailored biological activities.

The synthesis of 5-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid involves multi-step organic transformations that highlight the synthetic versatility of this scaffold. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These advancements not only streamline the production process but also enable the introduction of additional functional groups, expanding the chemical space available for drug discovery.

One particularly noteworthy application of 5-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid is in the development of probes for biochemical assays. Researchers have leveraged its structural features to design molecules that selectively interact with specific protein targets, aiding in the elucidation of molecular mechanisms underlying various diseases. Such probes are invaluable tools in drug discovery pipelines, providing critical information about target engagement and efficacy.

The integration of 5-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid into fragment-based drug design strategies has also shown promise. By combining fragment-like entities with this core structure, medicinal chemists can generate libraries of compounds with enhanced binding affinity and improved pharmacokinetic properties. This approach aligns with contemporary trends in drug development, which emphasize iterative optimization and rapid prototyping.

Furthermore, computational modeling has played a pivotal role in understanding the interactions between 5-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid derivatives and biological targets. Molecular docking simulations have revealed key binding pockets and hydrogen bonding interactions that can be fine-tuned to improve drug-like characteristics. These insights have guided experimental efforts toward generating more potent and selective analogs.

The growing interest in natural product-inspired scaffolds has positioned 5-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid as a cornerstone in modern medicinal chemistry. Its unique structural features offer a rich foundation for innovation across multiple therapeutic areas. As research continues to uncover new biological functions and synthetic pathways, this compound is poised to remain at the forefront of chemical biology investigations.

In conclusion,5-methoxy-3,4-dihydro-H- benzopyran- 3- carboxylic acid (CAS No. 112904- 78- 6) represents a compelling example of how structurally diverse heterocyclic compounds can drive advancements in drug discovery. Its multifaceted applications, from metabolic modulation to oncology, underscore its significance as a tool for both academic research and industrial development. As our understanding of molecular interactions deepens, this compound will undoubtedly continue to inspire innovative approaches across chemical biology.